Cas no 82264-50-4 (2-(Carbamoylamino)-2-phenylacetic acid)

2-(Carbamoylamino)-2-phenylacetic acid is a synthetic organic compound featuring both carbamoyl and phenyl functional groups attached to an acetic acid backbone. This structure imparts unique reactivity, making it a versatile intermediate in pharmaceutical and fine chemical synthesis. Its carbamoyl moiety enhances hydrogen-bonding potential, while the phenyl group contributes to aromatic interactions, facilitating applications in peptidomimetics and urea derivatives. The compound’s crystalline form ensures stability and ease of handling. It is particularly valuable in medicinal chemistry for designing enzyme inhibitors or modifying bioactive molecules. High purity grades are available, ensuring consistency for research and industrial use. Proper storage under anhydrous conditions is recommended to maintain integrity.

2-(Carbamoylamino)-2-phenylacetic acid structure

82264-50-4 structure

Product Name:2-(Carbamoylamino)-2-phenylacetic acid

CAS No:82264-50-4

MF:C₉H₁₀N₂O₃

MW:194.187302112579

MDL:MFCD00819328

CID:3030318

PubChem ID:4525385

Update Time:2025-05-27

2-(Carbamoylamino)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

- [(AMINOCARBONYL)AMINO](PHENYL)ACETIC ACID
- 2-(carbamoylamino)-2-phenylacetic acid
- 2-Phenyl-2-ureidoacetic acid
- N-carbamoyl-2-phenylglycine
- Benzeneacetic acid, alpha-[(aminocarbonyl)amino]-
- Oprea1_809084
- N-carbamoyl-alpha-phenylglycine
- 2-(aminocarbonylamino)-2-phenylacetic acid
- ST50987589
- 2-(Carbamoylamino)-2-phenylacetic acid
- MDL： MFCD00819328
- Inchi： 1S/C9H10N2O3/c10-9(14)11-7(8(12)13)6-4-2-1-3-5-6/h1-5,7H,(H,12,13)(H3,10,11,14)
- InChI Key： GIOUOHDKHHZWIQ-UHFFFAOYSA-N
- SMILES： OC(C(C1C=CC=CC=1)NC(N)=O)=O

Computed Properties

Exact Mass: 194.069
Monoisotopic Mass: 194.069
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 92.4

Experimental Properties

Density: 1.35
Boiling Point: 388.6°C at 760 mmHg
Flash Point: 188.8°C
Refractive Index: 1.599

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